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Compound of Interest

Compound Name:
3-Fluoro-4-

(trifluoromethoxy)aniline

Cat. No.: B1319218 Get Quote

An In-depth Technical Guide to the Safety and Hazards of 3-Fluoro-4-
(trifluoromethoxy)aniline

Disclaimer: This document is intended for informational purposes for researchers, scientists,

and drug development professionals. It is not a substitute for a formal Safety Data Sheet

(SDS). Always consult the official SDS from the supplier before handling this chemical and

adhere to all institutional and governmental safety protocols. The toxicological properties of this

compound may not have been fully investigated.[1]

Section 1: Hazard Identification
3-Fluoro-4-(trifluoromethoxy)aniline (CAS No. 1017779-69-9) is a chemical that is

considered hazardous.[1] The Globally Harmonized System (GHS) of Classification and

Labelling of Chemicals provides a framework for communicating the hazards associated with

this compound.

GHS Classification Summary
The GHS classification for 3-Fluoro-4-(trifluoromethoxy)aniline indicates it is acutely toxic

and causes skin and eye irritation.

Table 1: GHS Hazard Classification
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Hazard Class Category

Acute Toxicity, Oral Category 3

Acute Toxicity, Dermal Category 3

Acute Toxicity, Inhalation Category 3

Skin Corrosion/Irritation Category 2

Serious Eye Damage/Eye Irritation Category 2A

(Source: Consolidated data from multiple safety data sheets)

GHS Label Elements
The labeling for this chemical includes specific pictograms, a signal word, and hazard and

precautionary statements.

Click to download full resolution via product page

Table 2: Hazard and Precautionary Statements
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Type Code Statement

Signal Word Danger[2]

Hazard Statements H301+H311+H331
Toxic if swallowed, in contact

with skin or if inhaled.[2][3]

H315 Causes skin irritation.[1]

H319 Causes serious eye irritation.

Precautionary Statements

Prevention P261

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.[1][4]

P264

Wash face, hands and any

exposed skin thoroughly after

handling.[1]

P270
Do not eat, drink or smoke

when using this product.[1][5]

P271
Use only outdoors or in a well-

ventilated area.[1][4]

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.[1][4]

Response P301 + P310

IF SWALLOWED: Immediately

call a POISON CENTER or

doctor/physician.[6]

P302 + P352
IF ON SKIN: Wash with plenty

of soap and water.[1][7]

P304 + P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.[4][5]

P305 + P351 + P338 IF IN EYES: Rinse cautiously

with water for several minutes.
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Remove contact lenses, if

present and easy to do.

Continue rinsing.[1][4][7]

P310
Immediately call a POISON

CENTER or doctor.[7][8]

P361
Take off immediately all

contaminated clothing.[7][8]

Storage P403 + P233

Store in a well-ventilated

place. Keep container tightly

closed.[5][9]

P405 Store locked up.[4][5][8][9]

Disposal P501

Dispose of contents/container

to an approved waste disposal

plant.[1][5][8]

(Source: Consolidated data from multiple safety data sheets)

Section 2: First-Aid Measures
Immediate medical attention is required in case of exposure. Emergency personnel should

wear appropriate protective equipment to avoid self-exposure.[10]

Click to download full resolution via product page

Experimental Protocols for First-Aid
Eye Contact: Immediately flush eyes with plenty of water, also under the eyelids, for at least

15 minutes.[1] Remove contact lenses if present and easy to do.[1] Seek immediate medical

attention.[1]

Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes.[1]

Remove all contaminated clothing and shoes.[11] If skin irritation persists, call a physician.[1]
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Inhalation: Remove to fresh air.[1] If the victim is not breathing, provide artificial respiration.

[1][10] If breathing is difficult, administer oxygen.[11] Get medical attention if symptoms

occur.[1]

Ingestion: Clean mouth with water and drink plenty of water afterwards.[1] Do NOT induce

vomiting.[12] Call a physician or poison control center immediately.[8][13]

Section 3: Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO2), water spray, fog, or

alcohol-resistant foam.[4][10] Water spray can be used to cool fire-exposed containers.[11]

Specific Hazards Arising from the Chemical: The material is combustible.[11] Containers may

explode when heated.[13] During a fire, irritating and highly toxic gases may be generated by

thermal decomposition or combustion.[11] Hazardous combustion products include carbon

monoxide (CO), carbon dioxide (CO2), nitrogen oxides (NOx), and hydrogen fluoride.[1][11]

Protective Equipment for Firefighters: As in any fire, wear a self-contained breathing

apparatus (SCBA) with pressure-demand (MSHA/NIOSH approved or equivalent) and full

protective gear.[1][11]

Section 4: Accidental Release Measures
Personal Precautions: Ensure adequate ventilation. Use personal protective equipment as

required. Avoid breathing vapors and contact with skin and eyes.[12] Isolate the spill or leak

area.[10]

Environmental Precautions: Do not let the chemical enter the environment or drains.[14]

Methods for Containment and Cleaning Up: Absorb the spill with inert, non-combustible

material such as sand, earth, or vermiculite.[11][12] Place the material in a suitable, labeled

container for disposal.[1][12]

Section 5: Handling and Storage
Handling: Wear personal protective equipment.[1] Use only in a well-ventilated area or under

a chemical fume hood.[8][11] Do not get in eyes, on skin, or on clothing.[1] Avoid ingestion
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and inhalation.[1] Wash hands thoroughly after handling.[1]

Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[1] Store

locked up.[8][9] Recommended storage is under an inert atmosphere (nitrogen or argon) at

2–8 °C.[2][15] Keep away from heat, sparks, and open flames.[11]

Section 6: Exposure Controls/Personal Protection
Engineering Controls: Ensure adequate ventilation, especially in confined areas. Eyewash

stations and safety showers should be close to the workstation location.[1]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear tightly fitting safety goggles with side-shields (conforming to

EN166 or NIOSH).[4]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.

[1]

Respiratory Protection: Use a full-face respirator if exposure limits are exceeded or if

irritation or other symptoms are experienced. Follow OSHA respirator regulations (29 CFR

1910.134) or European Standard EN 143.[1][4]

Section 7: Physical and Chemical Properties
Table 3: Physical and Chemical Properties

Property Value

CAS Number 1017779-69-9[1][3]

Molecular Formula C₇H₅F₄NO[3]

Molecular Weight 195.11 g/mol [3]

Physical State Liquid[2][7][15]

pKa 2.73 ± 0.10 (Predicted)[15]

Density 1.431 ± 0.06 g/cm³ (Predicted)[15]
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(Source: PubChem, ChemicalBook)

Section 8: Stability and Reactivity
Reactivity: No information available.

Chemical Stability: Stable under recommended storage conditions.[13]

Conditions to Avoid: Incompatible products, heat, flames, and sparks.[14]

Incompatible Materials: Strong oxidizing agents, strong acids.[11][14]

Hazardous Decomposition Products: Carbon monoxide (CO), Carbon dioxide (CO2),

Nitrogen oxides (NOx), Hydrogen fluoride.[1]

Hazardous Polymerization: Does not occur.[7][14]

Section 9: Toxicological Information
The toxicological properties of 3-Fluoro-4-(trifluoromethoxy)aniline have not been fully

investigated.[1] The available data primarily relates to acute toxicity classifications.

Table 4: Acute Toxicity Classification

Route of Exposure GHS Category Classification

Oral Category 3 Toxic if swallowed.

Dermal Category 3 Toxic in contact with skin.

Inhalation Category 3 Toxic if inhaled.

(Source: Consolidated data from multiple safety data sheets)

Symptoms of Overexposure: May include headache, dizziness, weakness, tiredness,

nausea, and vomiting.[7][10][13]

Section 10: Transportation Information
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This material is regulated for transport.

Table 5: Transportation Information

Regulation UN Number
Proper
Shipping
Name

Hazard Class Packing Group

DOT/ADR/IATA/I

MDG
UN2810

Toxic liquid,

organic, n.o.s.

(3-Fluoro-4-

(trifluoromethoxy

)aniline)

6.1 III

(Source: Fisher Scientific, Merck Millipore)[1][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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